Cas no 1805349-93-2 (3-Amino-2-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine)

3-Amino-2-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine is a halogenated pyridine derivative with a reactive bromomethyl group and a difluoromethyl substituent, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of multiple functional groups, including the amino and chloro substituents, allows for selective modifications, enabling the construction of complex heterocyclic frameworks. Its difluoromethyl group enhances metabolic stability in drug development, while the bromomethyl moiety facilitates further derivatization via nucleophilic substitution or cross-coupling reactions. This compound is particularly valuable in agrochemical and medicinal chemistry research, where precise structural tuning is required for bioactive molecule design. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.
3-Amino-2-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine structure
1805349-93-2 structure
Product Name:3-Amino-2-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine
CAS No:1805349-93-2
MF:C7H6BrClF2N2
MW:271.489746570587
CID:4854145
Update Time:2025-05-19

3-Amino-2-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-2-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine
    • Inchi: 1S/C7H6BrClF2N2/c8-1-4-6(12)5(9)3(2-13-4)7(10)11/h2,7H,1,12H2
    • InChI Key: YINRTDUXXBZCOE-UHFFFAOYSA-N
    • SMILES: BrCC1C(=C(C(C(F)F)=CN=1)Cl)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 173
  • XLogP3: 2
  • Topological Polar Surface Area: 38.9

3-Amino-2-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029068701-1g
3-Amino-2-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine
1805349-93-2 97%
1g
$1,460.20 2022-04-01

Additional information on 3-Amino-2-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine

Comprehensive Overview of 3-Amino-2-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine (CAS No. 1805349-93-2)

3-Amino-2-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805349-93-2, features a unique molecular structure combining amino, bromomethyl, chloro, and difluoromethyl functional groups. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The growing interest in pyridine-based compounds stems from their broad utility in medicinal chemistry. Researchers are increasingly focusing on halogenated pyridines due to their enhanced reactivity and potential to modulate biological activity. The presence of bromomethyl and difluoromethyl groups in this compound enables selective functionalization, making it a key building block for targeted molecular design. Recent studies highlight its role in optimizing pharmacokinetic properties, such as metabolic stability and membrane permeability.

In the context of agrochemical innovation, 3-Amino-2-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine has garnered attention for its potential in developing next-generation pesticides. The difluoromethyl group is particularly noteworthy, as it often enhances the bioavailability and environmental persistence of active ingredients. This aligns with the industry's shift toward sustainable solutions that minimize ecological impact while maintaining efficacy against resistant pests.

From a synthetic chemistry perspective, the compound's multifunctional pyridine core offers diverse reactivity pathways. The bromomethyl substituent facilitates nucleophilic substitutions, while the amino group allows for further derivatization via amidation or condensation reactions. Such flexibility is critical for high-throughput screening and combinatorial chemistry approaches, which are central to modern drug discovery pipelines.

Recent advancements in AI-driven molecular modeling have further amplified the relevance of this compound. Computational tools now enable researchers to predict its interactions with biological targets more accurately, reducing development timelines. Searches for "pyridine derivatives in drug discovery" or "halogenated heterocycles synthesis" reflect the scientific community's focus on optimizing these scaffolds for therapeutic applications.

Quality control and scalability are also critical considerations for CAS 1805349-93-2. Analytical techniques like HPLC and NMR ensure batch-to-batch consistency, which is essential for regulatory compliance in pharmaceutical manufacturing. The compound's stability under various storage conditions is another area of active investigation, as highlighted by frequent queries about "handling sensitive pyridine intermediates."

In summary, 3-Amino-2-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine represents a convergence of synthetic utility and biological relevance. Its structural features cater to pressing demands in both human health and agricultural science, positioning it as a compound of enduring interest in industrial and academic research. As innovation accelerates, this molecule will likely play a pivotal role in addressing complex challenges across multiple disciplines.

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